Cas no 87979-54-2 (Pentanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-)

• Product Name: Pentanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-
• CAS No: 87979-54-2
• MF: C₂₃H₃₇ClO₃
• MW: 396.99108672142
• CID: 649648
• PubChem ID: 71411638
• Update Time: 2025-04-19

Pentanoyl chloride, 2-[3-(dodecyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-
• 2-(3-dodecoxyphenoxy)pentanoyl chloride
• 87979-54-2
• 2-[3-(DODECYLOXY)PHENOXY]PENTANOYL CHLORIDE
• DTXSID20831237

• Inchi： 1S/C23H37ClO3/c1-3-5-6-7-8-9-10-11-12-13-18-26-20-16-14-17-21(19-20)27-22(15-4-2)23(24)25/h14,16-17,19,22H,3-13,15,18H2,1-2H3
• InChI Key： ZNHDNQBRYNLINV-UHFFFAOYSA-N
• SMILES： ClC(C(CCC)OC1=CC=CC(=C1)OCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 396.2431227g/mol
• Monoisotopic Mass: 396.2431227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 35.5Ų